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Compound of Interest

Compound Name: Titanium dichloride

CAS No.: 10049-06-6

Cat. No.: B154223

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative study of Titanium(II) chloride (TiCl₂),

Titanium(III) chloride (TiCl₃), and Titanium(IV) chloride (TiCl₄). The following sections detail their

physical and chemical properties, experimental protocols for their synthesis and key reactions,

and a comparative analysis of their applications, with a focus on their roles as catalysts and

reagents in organic and inorganic synthesis. All quantitative data is summarized in tables for

easy comparison, and key experimental workflows and relationships are visualized using

diagrams.

Physical and Chemical Properties
The physical and chemical properties of TiCl₂, TiCl₃, and TiCl₄ differ significantly due to the

varying oxidation states of the titanium atom. These differences influence their structure,

reactivity, and applications.
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Property
Titanium(II)
Chloride (TiCl₂)

Titanium(III)
Chloride (TiCl₃)

Titanium(IV)
Chloride (TiCl₄)

Molar Mass 118.77 g/mol [1] 154.225 g/mol 189.679 g/mol [2]

Appearance
Black hexagonal

crystals[1]

Red-violet or brown

crystals (polymorphic)

Colorless to light

yellow liquid[2]

Melting Point 1035 °C[1][3] 440 °C (decomposes) -24.1 °C[2]

Boiling Point 1500 °C Decomposes 136.4 °C[2]

Density 3.13 g/cm³[1] 2.64 g/cm³ 1.726 g/cm³[2]

Solubility

Soluble in ethanol.

Insoluble in diethyl

ether, chloroform, and

carbon disulfide.[3][4]

Reacts vigorously with

water.[5]

Soluble in acetone,

acetonitrile, and

certain amines.

Insoluble in ether and

hydrocarbons. Very

soluble in water.[6]

Soluble in

dichloromethane,

toluene, and pentane.

[2] Reacts

exothermically with

water (hydrolysis).[2]

Lewis Acidity

Strong reducing

agent.[5] Lewis acidity

not well-characterized.

Lewis acid, forms

ternary hexahalide

complexes.[6]

Strong Lewis acid.[7]

Magnetic Properties Paramagnetic[1] Paramagnetic[6] Diamagnetic

Synthesis and Reactivity
The synthesis of these titanium chlorides involves reduction and disproportionation reactions,

highlighting the accessibility of different oxidation states of titanium.

Synthesis Pathways
The synthesis of the lower titanium chlorides typically starts from the more stable and

commercially available TiCl₄.

Titanium(IV) Chloride (TiCl₄) Titanium(III) Chloride (TiCl₃)Reduction (e.g., with H₂, Al, Sb)

Thermal Disproportionation
Titanium(II) Chloride (TiCl₂)Thermal Disproportionation
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Caption: Synthesis relationship between TiCl₂, TiCl₃, and TiCl₄.

Experimental Protocols
Protocol 1: Synthesis of Titanium(III) Chloride from Titanium(IV) Chloride

This protocol describes the reduction of TiCl₄ to TiCl₃ using hydrogen gas.

Materials:

Titanium(IV) chloride (TiCl₄)

Hydrogen gas (H₂)

A tube furnace capable of reaching 500-700 °C

Quartz reaction tube

Gas flow controllers

Procedure:

Set up the quartz reaction tube within the tube furnace.

Pass a stream of dry, oxygen-free hydrogen gas through the tube.

Heat the furnace to the desired reaction temperature (e.g., 650 °C).

Introduce a controlled flow of TiCl₄ vapor into the reaction tube, carried by the hydrogen

stream. The reaction is: 2 TiCl₄ + H₂ → 2 TiCl₃ + 2 HCl.[8]

The solid TiCl₃ product will deposit in the cooler part of the reaction tube.

After the reaction is complete, cool the furnace to room temperature under a continuous flow

of hydrogen or an inert gas (e.g., argon) to prevent re-oxidation.

Collect the purple-violet TiCl₃ product in an inert atmosphere glovebox.
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Protocol 2: Synthesis of Titanium(II) Chloride by Thermal Disproportionation of Titanium(III)

Chloride

This protocol describes the synthesis of TiCl₂ from TiCl₃.

Materials:

Titanium(III) chloride (TiCl₃)

A vacuum furnace or a sealed quartz tube setup connected to a vacuum line

Collection vessel for TiCl₄

Procedure:

Place the TiCl₃ in a suitable container within the vacuum furnace or at one end of a sealed

quartz tube.

Evacuate the system to a high vacuum.

Heat the TiCl₃ to approximately 475-500 °C. At this temperature, TiCl₃ disproportionates: 2

TiCl₃(s) → TiCl₂(s) + TiCl₄(g).[5][6]

The volatile TiCl₄ will sublime and can be collected in a cooler part of the apparatus or a

collection vessel.

The non-volatile, black solid residue is TiCl₂.

After the reaction is complete, cool the system to room temperature under vacuum or after

backfilling with an inert gas.

Handle and store the TiCl₂ product under a strict inert atmosphere due to its pyrophoric

nature and reactivity with moisture.[4][9]

Comparative Applications in Catalysis
TiCl₂, TiCl₃, and TiCl₄ are all utilized in catalysis, with their reactivity and selectivity being

dictated by the titanium oxidation state.
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Ziegler-Natta Polymerization
TiCl₃ and TiCl₄ are crucial components of Ziegler-Natta catalysts for the polymerization of

olefins like ethylene and propylene.[3][10] The active catalyst is typically formed by the reaction

of a titanium compound with an organoaluminum co-catalyst.

TiCl₄-based catalysts: Often supported on magnesium chloride (MgCl₂), they exhibit high

activity.[11] The Ti(IV) is reduced in situ by the organoaluminum compound to form the active

Ti(III) species.[2]

TiCl₃-based catalysts: The different crystalline forms (α, β, γ, δ) of TiCl₃ show varying

catalytic activities and stereoselectivities in propylene polymerization.[3] The layered

structures of α, γ, and δ forms are generally preferred for producing isotactic polypropylene.

Ziegler-Natta Catalyst System

TiCl₄

Organoaluminum
(e.g., AlEt₃)

TiCl₃

Olefin Monomer
(e.g., Ethylene, Propylene)

Polyolefin
(e.g., Polyethylene, Polypropylene)

Polymerization

Click to download full resolution via product page
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Caption: Role of titanium chlorides in Ziegler-Natta polymerization.

Lewis Acid Catalysis
TiCl₄ is a powerful and widely used Lewis acid in organic synthesis, promoting a variety of

transformations.[12][13]

Friedel-Crafts Reactions: TiCl₄ can be used as a catalyst for Friedel-Crafts alkylation and

acylation reactions.[12][14]

Aldol Reactions: It is a key reagent in the Mukaiyama aldol reaction, where it activates

aldehydes towards nucleophilic attack by silyl enol ethers.

Diels-Alder Reactions: TiCl₄ can catalyze Diels-Alder reactions, often improving the rate and

stereoselectivity.[12]

The Lewis acidity of TiCl₃ is also utilized in certain reactions, though it is less common than

TiCl₄. The Lewis acidity of TiCl₂ is not as well-established or exploited due to its challenging

handling characteristics.

Reductive Coupling Reactions
Low-valent titanium species, often generated in situ from TiCl₃ or TiCl₄, are powerful reagents

for the reductive coupling of carbonyl compounds.

The McMurry Reaction: This reaction utilizes a low-valent titanium reagent, typically prepared

by reducing TiCl₃ with a reducing agent like LiAlH₄, zinc-copper couple, or lithium, to couple

two aldehyde or ketone molecules to form an alkene.[15][16]

Experimental Protocol: McMurry Coupling of Adamantanone

This protocol is adapted from a procedure in Organic Syntheses.[17]

Materials:

Anhydrous titanium(III) chloride (TiCl₃)

Lithium metal
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Anhydrous 1,2-dimethoxyethane (DME)

2-Adamantanone

Argon or nitrogen for inert atmosphere

Standard glassware for air-sensitive reactions

Procedure:

Under an inert atmosphere, add anhydrous TiCl₃ to a thoroughly dried three-necked flask

equipped with a reflux condenser and a mechanical stirrer.

Syringe in anhydrous DME to create a suspension.

Add freshly cut lithium metal to the stirred suspension.

Heat the mixture to reflux for 1 hour to generate the low-valent titanium reagent. The mixture

will turn black.

After cooling slightly, add 2-adamantanone to the reaction mixture.

Heat the mixture at reflux for 18 hours.

After cooling to room temperature, quench the reaction by the slow addition of petroleum

ether.

Filter the mixture through a pad of Florisil to remove the black titanium salts.

Wash the residue with petroleum ether.

Combine the filtrates and remove the solvent under reduced pressure to yield the product,

biadamantylidene.

Handling and Storage
All titanium chlorides are moisture-sensitive and require handling under an inert atmosphere

(e.g., argon or nitrogen) in a glovebox or using Schlenk line techniques.
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TiCl₄: Is a corrosive liquid that fumes in moist air, releasing HCl.[2] It should be stored in a

cool, dry, well-ventilated area in tightly sealed containers.[7]

TiCl₃: Is a hygroscopic solid. It should be stored in a tightly closed container in a dry and cool

place.[18]

TiCl₂: Is a pyrophoric solid that can ignite in air.[4][9] It reacts violently with water. It must be

stored under an inert gas or water.[7]

Conclusion
Titanium(II), (III), and (IV) chlorides are versatile compounds with distinct properties and

applications driven by the oxidation state of titanium. TiCl₄ is a widely used Lewis acid and a

precursor to titanium metal and other titanium compounds. TiCl₃ is a key component in Ziegler-

Natta catalysis and a valuable reagent in reductive coupling reactions. TiCl₂ is a powerful

reducing agent, though its high reactivity makes it more challenging to handle. The choice of a

particular titanium chloride for a specific application depends on the desired reactivity, with the

interconversion between the different chlorides providing a rich chemistry for researchers to

explore.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Titanium(II) chloride - Wikipedia [en.wikipedia.org]

2. researchgate.net [researchgate.net]

3. titanium(II) chloride [chemister.ru]

4. Cas 10049-06-6,TITANIUM(II) CHLORIDE | lookchem [lookchem.com]

5. Buy Titanium(II) chloride (EVT-8715883) [evitachem.com]

6. Acid-Base Adducts of Catalytically Active Titanium(IV) Lewis Acids - PubMed
[pubmed.ncbi.nlm.nih.gov]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.researchgate.net/publication/250152599_High-Speed_Titanium_Production_by_Magnesiothermic_Reduction_of_Titanium_Trichloride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8699282.htm
https://www.lookchem.com/ProductWholeProperty_LCPL441546.htm
https://www.lookchem.com/casno10049-06-6.html
https://chembk.com/en/chem/TITANIUM(II)%20CHLORIDE
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8699282.htm
https://www.benchchem.com/product/b154223?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Titanium(II)_chloride
https://www.researchgate.net/publication/250152599_High-Speed_Titanium_Production_by_Magnesiothermic_Reduction_of_Titanium_Trichloride
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=8332
https://www.lookchem.com/casno10049-06-6.html
https://www.evitachem.com/product/evt-8715883
https://pubmed.ncbi.nlm.nih.gov/11671212/
https://pubmed.ncbi.nlm.nih.gov/11671212/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154223?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. TITANIUM(II) CHLORIDE | 10049-06-6 [chemicalbook.com]

8. pubs.rsc.org [pubs.rsc.org]

9. TITANIUM(II) CHLORIDE [chembk.com]

10. researchgate.net [researchgate.net]

11. files.core.ac.uk [files.core.ac.uk]

12. discovery.researcher.life [discovery.researcher.life]

13. eurekaselect.com [eurekaselect.com]

14. researchgate.net [researchgate.net]

15. pubs.acs.org [pubs.acs.org]

16. Gutmann–Beckett method - Wikipedia [en.wikipedia.org]

17. Titanium chloride [chembk.com]

18. Titanium(II) chloride｜lookchem [lookchem.com]

To cite this document: BenchChem. [A Comparative Analysis of Titanium Chlorides: TiCl₂,
TiCl₃, and TiCl₄]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154223/docs#a-comparative-analysis-of-titanium-
chlorides-ticl-ticl-and-ticl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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